Cas no 1442114-31-9 ((S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride)
1442114-31-9 structure
Product Name:(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
CAS No:1442114-31-9
MF:C9H13ClFNO
MW:205.657025098801
CID:4700488
Update Time:2023-08-15
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
- (2S)-3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride
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- Inchi: 1S/C9H12FNO.ClH/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H/t8-;/m0./s1
- InChI Key: FSZUYBZAYQGQDE-QRPNPIFTSA-N
- SMILES: Cl.FC1C=CC(=CC=1)[C@H](CO)CN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 124
- Topological Polar Surface Area: 46.2
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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